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Compound of Interest

Compound Name: N-Acetyl-D-methionine-d4

Cat. No.: B12395258

Get Quote

This guide provides comprehensive safety and logistical information for the handling and

disposal of N-Acetyl-D-methionine-d4, tailored for researchers, scientists, and professionals

in drug development. The following procedures are designed to ensure a safe laboratory

environment and proper management of the chemical from receipt to disposal.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling N-Acetyl-D-methionine-d4. The required equipment is summarized in the table

below.
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PPE Category Required Equipment
Specifications and
Remarks

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Must comply with ANSI Z87.1

or EN 166 standards. Goggles

are recommended when there

is a risk of splashing.[1][2]

Hand Protection
Chemically resistant gloves

(e.g., nitrile)

Inspect gloves for integrity

before each use.[1] Dispose of

contaminated gloves

immediately according to

institutional guidelines.[1]

Body Protection Laboratory coat

A flame-resistant lab coat is

recommended. Ensure it is

clean and fully buttoned.[2]

Respiratory Protection

Not generally required under

normal handling conditions

with adequate ventilation.

If dust is generated and

ventilation is inadequate, a

NIOSH-approved N95

respirator or equivalent should

be used.[1][3]

Foot Protection Closed-toe shoes
Must be worn at all times in the

laboratory.[2][4]

Operational Plan: From Receipt to Disposal
A systematic approach to handling N-Acetyl-D-methionine-d4 is crucial for safety and

procedural consistency.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Verify that the label clearly indicates N-Acetyl-D-methionine-d4.
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Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[1][5][6]

Keep the container tightly closed when not in use.[5][6]

2. Handling and Preparation:

All handling of the solid compound should be performed in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation of dust.[1][7]

Avoid direct contact with skin and eyes.[5][6]

When weighing, do so in a designated area and clean any spills immediately.

For solution preparation, slowly add the solid to the solvent to prevent splashing.

3. In Case of a Spill:

For minor spills, sweep up the solid material, avoiding dust generation, and place it in a

sealed container for disposal.[1][8]

For larger spills, evacuate the area and follow your institution's emergency spill response

procedures.

Ensure the spill area is decontaminated after cleanup.

Disposal Plan
Proper disposal of N-Acetyl-D-methionine-d4 and its containers is essential to prevent

environmental contamination and comply with regulations.

Chemical Waste: Dispose of unused N-Acetyl-D-methionine-d4 as hazardous chemical

waste. Do not discard it in the regular trash or down the drain.[1][5]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing papers, and pipette tips, should be considered contaminated and

disposed of as hazardous waste.[9]
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Container Disposal: Empty containers should be rinsed thoroughly with an appropriate

solvent, and the rinsate collected as hazardous waste. Dispose of the rinsed container in

accordance with local and institutional regulations.

Consult EHS: Always consult your institution's Environmental Health and Safety (EHS)

department for specific disposal guidelines.[9]

Experimental Workflow
The following diagram illustrates the standard workflow for handling N-Acetyl-D-methionine-
d4 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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